Cas no 676449-37-9 (1,2-Benzenedicarbonitrile, 4,5-bis[3-(trifluoromethyl)phenoxy]-)

1,2-Benzenedicarbonitrile, 4,5-bis[3-(trifluoromethyl)phenoxy]- structure
676449-37-9 structure
Product Name:1,2-Benzenedicarbonitrile, 4,5-bis[3-(trifluoromethyl)phenoxy]-
CAS No:676449-37-9
MF:C22H10F6N2O2
MW:448.317426204681
CID:1720107
Update Time:2024-11-27

1,2-Benzenedicarbonitrile, 4,5-bis[3-(trifluoromethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarbonitrile, 4,5-bis[3-(trifluoromethyl)phenoxy]-
    • Inchi: 1S/C22H10F6N2O2/c23-21(24,25)15-3-1-5-17(9-15)31-19-7-13(11-29)14(12-30)8-20(19)32-18-6-2-4-16(10-18)22(26,27)28/h1-10H
    • InChI Key: FIKYSBDKBUXICE-UHFFFAOYSA-N
    • SMILES: C1(C#N)=CC(OC2=CC=CC(C(F)(F)F)=C2)=C(OC2=CC=CC(C(F)(F)F)=C2)C=C1C#N

Computed Properties

  • Exact Mass: 448.0647

Experimental Properties

  • Density: 1.47±0.1 g/cm3(Predicted)
  • Melting Point: 101.0-101.5 °C(Solv: heptane (142-82-5); toluene (108-88-3))
  • Boiling Point: 461.6±45.0 °C(Predicted)
  • PSA: 66.04
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